Cas no 13846-31-6 (1,2-Cyclohexanedicarboxylicacid, 1,2-di-2-propen-1-yl ester)
13846-31-6 structure
Product Name:1,2-Cyclohexanedicarboxylicacid, 1,2-di-2-propen-1-yl ester
CAS No:13846-31-6
MF:C14H20O4
MW:252.306204795837
CID:191194
PubChem ID:101161
Update Time:2025-04-19
1,2-Cyclohexanedicarboxylicacid, 1,2-di-2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanedicarboxylicacid, 1,2-di-2-propen-1-yl ester
- diallyl hexahydrophthalate
- 1,2-Cyclohexanedicarboxylic acid, di-2-propenyl ester
- diprop-2-en-1-yl cyclohexane-1,2-dicarboxylate
- Einecs 237-580-1
- Hexahydrophthalic acid diallyl ester
- 1,2-Cyclohexanedicarboxylic acid di-2-propenyl ester
- 1,2-Cyclohexanedicarboxylic acid bis(2-propenyl) ester
- 1,2-Cyclohexanedicarboxylic acid, 1,2-di-2-propen-1-yl ester
- NS00052606
- WLN: L6TJ AVO1U2 BVO1U2
- 1,2-Cyclohexanedicarboxylic acid, di-2-propenyl ester, trans-
- NSC 408021
- Cyclohexane-1,2-dicarboxylic acid, diallyl ester, (E)-
- 7500-82-5
- NSC408021
- bis(prop-2-enyl) cyclohexane-1,2-dicarboxylate
- 1, di-2-propenyl ester, trans-
- DTXSID10930122
- 13846-31-6
- SCHEMBL987648
- 1,2-Cyclohexanedicarboxylic acid, di-propen-1-yl ester
- diallyl cyclohexane-1,2-dicarboxylate
- NSC-408021
- Cyclohexane-1, diallyl ester, (E)-
-
- Inchi: 1S/C14H20O4/c1-3-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10-4-2/h3-4,11-12H,1-2,5-10H2
- InChI Key: HEBKPAWCVUSXMB-UHFFFAOYSA-N
- SMILES: O(CC=C)C(C1CCCCC1C(=O)OCC=C)=O
Computed Properties
- Exact Mass: 252.136159
- Monoisotopic Mass: 252.136159
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- XLogP3: 2.8
Experimental Properties
- Density: 1.06
- Boiling Point: 330.6°Cat760mmHg
- Flash Point: 156.9°C
- Refractive Index: 1.479
1,2-Cyclohexanedicarboxylicacid, 1,2-di-2-propen-1-yl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
13846-31-6 (1,2-Cyclohexanedicarboxylicacid, 1,2-di-2-propen-1-yl ester) Related Products
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